3-Phenoxyphenyl isocyanate
Overview
Description
3-Phenoxyphenyl isocyanate, also known as 1-isocyanato-3-phenoxybenzene, is an organic building block containing an isocyanate group . It is used in the synthesis of 1-(8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carbonyl)-4-(3-phenoxyphenyl)semicarbazide .
Synthesis Analysis
Isocyanates, including 3-Phenoxyphenyl isocyanate, can be synthesized from alcohols, thiols, and trimethylsilyl ethers with triphenylphosphine/2,3-dichloro-5,6-dicyanobenzoquinone/Bu4NOCN in acetonitrile . A detailed theoretical investigation of the mechanism of sulfur dioxide-catalyzed rearrangement of the phenylnitrile oxide into phenyl isocyanate has been reported .
Molecular Structure Analysis
The molecular formula of 3-Phenoxyphenyl isocyanate is C13H9NO2 . The molecule consists of a phenyl ring attached to the isocyanate functional group .
Chemical Reactions Analysis
The reactions between substituted isocyanates (RNCO) and other small molecules (e.g. water, alcohols, and amines) are of significant industrial importance, particularly for the development of novel polyurethanes and other useful polymers .
Physical And Chemical Properties Analysis
3-Phenoxyphenyl isocyanate has a molecular weight of 211.22, a refractive index of n20/D 1.5925 (lit.), a boiling point of 294 °C (lit.), and a density of 1.17 g/mL at 25 °C (lit.) .
Scientific Research Applications
Organic Synthesis Building Block
3-Phenoxyphenyl isocyanate: serves as a versatile organic building block in chemical synthesis. It’s used to introduce the phenoxyphenyl group into target molecules, which can significantly alter the chemical properties of the resulting compounds. For instance, it has been utilized in the synthesis of semicarbazides , which are valuable intermediates in the production of pharmaceuticals and agrochemicals .
Polyurethane Production
In the realm of polymer chemistry, this compound is instrumental in the production of polyurethanes . Due to the reactive isocyanate group, it can react with polyols to form polyurethanes with specific properties, such as enhanced durability or resistance to environmental factors, making it crucial for industrial applications .
Mechanism of Action
Target of Action
3-Phenoxyphenyl isocyanate, also known as 1-isocyanato-3-phenoxybenzene, is an organic compound that contains an isocyanate group . The primary targets of this compound are amines and alcohols . These targets play a crucial role in various biochemical reactions, serving as nucleophiles that can react with the isocyanate group.
- Mechanism III : Less acidic, stronger nucleophilic compounds, such as aromatic amines, are added directly to the isocyanate, followed by base-catalysed proton transfer in the resulting adduct .
Biochemical Pathways
The interaction of 3-Phenoxyphenyl isocyanate with amines and alcohols affects the biochemical pathways involving these compounds. The reaction with amines leads to the formation of ureas , while the reaction with alcohols results in the formation of carbamates . These products can have various downstream effects, depending on their specific structures and the biological context.
Pharmacokinetics
The compound’s physical properties, such as its boiling point of 294°c and density of 117 g/mL at 25°C , may influence its bioavailability.
Result of Action
The molecular and cellular effects of 3-Phenoxyphenyl isocyanate’s action depend on the specific targets and the resulting products. For instance, the formation of ureas and carbamates can influence various biological processes, potentially leading to changes in cellular function .
Action Environment
The action, efficacy, and stability of 3-Phenoxyphenyl isocyanate can be influenced by various environmental factors. For example, the compound reacts with water , which can affect its stability and reactivity. Furthermore, the compound should be stored at a temperature of 2-8°C to maintain its stability .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, may cause an allergic skin reaction, may cause allergy or asthma symptoms or breathing difficulties if inhaled, may cause respiratory irritation, and is harmful if swallowed, in contact with skin, or if inhaled .
Future Directions
There are numerous synthesis strategies for isocyanates both in industrial and laboratory conditions, which do not prevent searching for alternative highly efficient synthetic protocols . The microwave-assisted synthesis of novel 8-chloro-[1,2,4]triazolo[4,3-a]pyridine derivatives is one such direction .
properties
IUPAC Name |
1-isocyanato-3-phenoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO2/c15-10-14-11-5-4-8-13(9-11)16-12-6-2-1-3-7-12/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOJSXCMKZBXNEN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC(=C2)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00392533 | |
Record name | 3-Phenoxyphenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00392533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87873-72-1 | |
Record name | 3-Phenoxyphenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00392533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-isocyanato-3-phenoxybenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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